Cas no 2361609-13-2 (1-(1,1-Dimethylethyl) (2R,3R)-3-(1,1,2,2,2-pentafluoroethyl)-1,2-pyrrolidinedicarboxylate)

• Product Name: 1-(1,1-Dimethylethyl) (2R,3R)-3-(1,1,2,2,2-pentafluoroethyl)-1,2-pyrrolidinedicarboxylate
• CAS No: 2361609-13-2
• MF: C₁₂H₁₆F₅NO₄
• MW: 333.251761436462
• CID: 6453075
• Update Time: 2025-07-08

1-(1,1-Dimethylethyl) (2R,3R)-3-(1,1,2,2,2-pentafluoroethyl)-1,2-pyrrolidinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Dimethylethyl) (2R,3R)-3-(1,1,2,2,2-pentafluoroethyl)-1,2-pyrrolidinedicarboxylate

• Inchi： 1S/C12H16F5NO4/c1-10(2,3)22-9(21)18-5-4-6(7(18)8(19)20)11(13,14)12(15,16)17/h6-7H,4-5H2,1-3H3,(H,19,20)/t6-,7-/m1/s1
• InChI Key： VOEPLWTXPWGUHG-RNFRBKRXSA-N
• SMILES： C([C@@H]1CCN([C@H]1C(=O)O)C(=O)OC(C)(C)C)(F)(F)C(F)(F)F

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 342.6±42.0 °C(Predicted)
• pka: 3.48±0.40(Predicted)

Additional information on 1-(1,1-Dimethylethyl) (2R,3R)-3-(1,1,2,2,2-pentafluoroethyl)-1,2-pyrrolidinedicarboxylate

1-(1,1-Dimethylethyl) (2R,3R)-3-(1,1,2,2,2-pentafluoroethyl)-1,2-pyrrolidinedicarboxylate

The compound CAS No 2361609-13-2, also known as 1-(1,1-Dimethylethyl) (2R,3R)-3-(1,1,2,2,2-pentafluoroethyl)-1,2-pyrrolidinedicarboxylate, is a highly specialized organic compound with significant applications in the field of advanced materials and pharmaceuticals. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a pentafluoroethyl group and a dimethylethyl group. The stereochemistry of the molecule is defined by its (2R,3R) configuration, which plays a critical role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the development of next-generation drugs targeting specific biological pathways. The presence of the pentafluoroethyl group imparts high stability and lipophilicity to the molecule, making it an ideal candidate for drug delivery systems. Additionally, the dimethylethyl group enhances the molecule's solubility in organic solvents, facilitating its use in various synthetic processes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed innovative techniques such as asymmetric catalysis and click chemistry to achieve high yields and enantioselectivity. These advancements have not only improved the production efficiency but also opened new avenues for exploring similar compounds with diverse functional groups.

In terms of applications, this compound has shown promising results in the field of biomedical engineering. Its ability to form stable complexes with biomolecules makes it a valuable tool in drug design and delivery. Furthermore, the compound has been utilized in the development of nanomaterials with tailored properties for use in electronics and sensors.

Recent breakthroughs in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions with unprecedented accuracy. By leveraging advanced molecular modeling techniques, scientists can now design experiments that optimize the compound's properties for specific applications. This has significantly accelerated the pace of innovation in related fields.

Despite its complexity, this compound is relatively stable under normal conditions. However, it is essential to handle it with care due to its potential sensitivity to certain environmental factors. Proper storage and handling procedures are recommended to ensure safety and maintain the integrity of the compound.

In conclusion, CAS No 2361609-13-2, or 1-(1,1-Dimethylethyl) (2R,3R)-3-(1,1,2